Cas no 4885-03-4 (Dichlorodiphenoxymethane)

Dichlorodiphenoxymethane Properties

Names and Identifiers

• Dichlorodiphenoxymethane
• 2-Amino-1-(1,3-Benzodioxol-5-Ylmethyl)-3-Pyrrolo[5,4-B]Quinoxalinecarboxylic Acid Hexyl Ester
• 2-Amino-1-(1,3-Benzodioxol-5-Ylmethyl)Pyrrolo[5,4-B]Quinoxaline-3-Carboxylic Acid Hexyl Ester
• Benzene,1,1'-[(dichloromethylene)bis(oxy)]bis-
• 1,1-dichloro-1,1-diphenoxymethane
• 1,1-dichlorodiphenoxymethane
• diphenoxydichloromethane
• Phosgene diphenyl acetal
• SCHEMBL2743975
• AM803948
• 4885-03-4
• MFCD00087870
• A855856
• [dichloro(phenoxy)methoxy]benzene
• DTXSID80408505
• W10367
• TVIUSKXXXZSVJU-UHFFFAOYSA-N
• Benzene, 1,1'-[(dichloromethylene)bis(oxy)]bis-
• AKOS024319289
• DTXCID90359357
• +Expand

• MDL： MFCD00087870
• InChIKey： TVIUSKXXXZSVJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H10Cl2O2/c14-13(15,16-11-7-3-1-4-8-11)17-12-9-5-2-6-10-12/h1-10H
• SMILES： C1=CC=C(C=C1)OC(Cl)(Cl)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 268.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 446.195405
• Heavy Atom Count: 17
• Complexity: 666
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 102

Experimental Properties

• LogP: 4.23330
• PSA: 18.46000
• Refractive Index: 1.587
• Boiling Point: 665.4°Cat760mmHg
• Melting Point: 39-44 °C (lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: solid
• Solubility: Not determined
• Density: 1.37